![molecular formula C17H26N2OS B3863795 1-acetyl-N-{2-[(2-methylbenzyl)thio]ethyl}piperidin-4-amine](/img/structure/B3863795.png)
1-acetyl-N-{2-[(2-methylbenzyl)thio]ethyl}piperidin-4-amine
Overview
Description
1-acetyl-N-{2-[(2-methylbenzyl)thio]ethyl}piperidin-4-amine, also known as JDTic, is a selective kappa opioid receptor antagonist. It has been studied extensively for its potential therapeutic applications in the treatment of various disorders, including addiction, depression, and anxiety. In
Mechanism of Action
1-acetyl-N-{2-[(2-methylbenzyl)thio]ethyl}piperidin-4-amine acts as a selective kappa opioid receptor antagonist, blocking the activation of this receptor by endogenous opioids. This results in a decrease in the release of dopamine in the brain's reward pathway, which is responsible for the reinforcing effects of drugs of abuse. This compound's mechanism of action has been extensively studied, and it has been shown to have a high affinity and selectivity for the kappa opioid receptor.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to block the rewarding effects of drugs of abuse, reduce drug-seeking behavior, and decrease drug-induced reinstatement of drug-seeking behavior. This compound has also been shown to have antidepressant and anxiolytic effects in preclinical studies, suggesting its potential use in the treatment of mood disorders. Additionally, this compound has been shown to have analgesic effects in animal models of pain.
Advantages and Limitations for Lab Experiments
1-acetyl-N-{2-[(2-methylbenzyl)thio]ethyl}piperidin-4-amine has several advantages for lab experiments. It is readily available and has been extensively studied, making it a reliable tool for research purposes. Its high affinity and selectivity for the kappa opioid receptor make it a valuable tool for studying the role of this receptor in addiction, depression, and anxiety. However, this compound also has limitations for lab experiments. Its selectivity for the kappa opioid receptor means that it may not be suitable for studying other opioid receptors. Additionally, its effects may vary depending on the animal species used in experiments.
Future Directions
There are several future directions for research on 1-acetyl-N-{2-[(2-methylbenzyl)thio]ethyl}piperidin-4-amine. One potential direction is to study its potential therapeutic applications in the treatment of addiction, depression, and anxiety in humans. Another direction is to study its effects on other opioid receptors and its potential use in the treatment of other disorders, such as pain. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential limitations for lab experiments.
Scientific Research Applications
1-acetyl-N-{2-[(2-methylbenzyl)thio]ethyl}piperidin-4-amine has been extensively studied for its potential therapeutic applications in the treatment of addiction, depression, and anxiety. It has been shown to block the rewarding effects of drugs of abuse, such as cocaine and morphine, by selectively targeting the kappa opioid receptor. This compound has also been shown to have antidepressant and anxiolytic effects in preclinical studies, suggesting its potential use in the treatment of mood disorders.
properties
IUPAC Name |
1-[4-[2-[(2-methylphenyl)methylsulfanyl]ethylamino]piperidin-1-yl]ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2OS/c1-14-5-3-4-6-16(14)13-21-12-9-18-17-7-10-19(11-8-17)15(2)20/h3-6,17-18H,7-13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWSAVEACLYGGLH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CSCCNC2CCN(CC2)C(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.